2-Chlorobenzoic acid, 3-methylphenyl ester

• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: (3-methylphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C14H11ClO2/c1-10-5-4-6-11(9-10)17-14(16)12-7-2-3-8-13(12)15/h2-9H,1H3
• InChI Key: XTOVEDGKBJLUIA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC(=O)C2=CC=CC=C2Cl

Description

2-Chlorobenzoic acid, 3-methylphenyl ester is a chemical compound that belongs to the class of aromatic carboxylic acid esters. It is commonly used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of 2-Chlorobenzoic acid, 3-methylphenyl ester is not well understood. However, it is believed to act as an inhibitor of certain enzymes involved in metabolic pathways. It may also interact with specific receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to possess anti-inflammatory and analgesic properties. It may also have antitumor and antiviral activities. However, further research is needed to fully understand the mechanisms of these effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chlorobenzoic acid, 3-methylphenyl ester in lab experiments is its availability and cost-effectiveness. It is also relatively easy to synthesize and purify. However, its toxicity and potential health hazards must be taken into consideration when handling and using this compound in the laboratory.

Future Directions

There are several future directions for research involving 2-Chlorobenzoic acid, 3-methylphenyl ester. One area of interest is the development of new pharmaceuticals and agrochemicals using this compound as a starting material. Another area of research is the study of its mechanisms of action and physiological effects, which may lead to the discovery of new therapeutic targets. Additionally, the development of safer and more efficient synthesis methods for this compound is an important future direction.
Conclusion:
In conclusion, this compound is a valuable compound in scientific research due to its unique properties and applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of science.

Synthesis Methods

The synthesis of 2-Chlorobenzoic acid, 3-methylphenyl ester involves the reaction between 2-chlorobenzoic acid and 3-methylphenol in the presence of a catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product. The purity of the product can be improved through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

2-Chlorobenzoic acid, 3-methylphenyl ester is widely used in scientific research as a starting material for the synthesis of various compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic synthesis reactions such as esterification, alkylation, and halogenation.